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Compound of Interest

Compound Name:
1,7-Dimethoxy-2,3-

methylenedioxyxanthone

Cat. No.: B1163464 Get Quote

For Immediate Use by Laboratory Professionals

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of 1,7-Dimethoxy-2,3-methylenedioxyxanthone (CAS No. 145523-71-3). As a

specialized xanthone derivative isolated from plant species like Polygala tenuifolia, this

compound is utilized in various research and development applications.[1][2] While a specific

Safety Data Sheet (SDS) with detailed disposal instructions for this compound is not publicly

available, this guide consolidates best practices derived from safety data for the parent

compound "xanthone" and general laboratory chemical waste management protocols to ensure

the protection of personnel and the environment.

Core Safety & Hazard Assessment
Due to the absence of specific toxicological data, 1,7-Dimethoxy-2,3-
methylenedioxyxanthone should be handled as a potentially hazardous substance. Safety

data for the parent compound, xanthone, indicates a low level of hazard, though some sources

classify it as a skin and eye irritant.[3] Therefore, adherence to standard laboratory safety

protocols is mandatory.

Assumed Hazard Profile:
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Hazard Type Assumed Risk Primary Precaution

Skin/Eye Irritation Possible

Wear nitrile gloves, a fully

buttoned lab coat, and safety

glasses or goggles.

Acute Toxicity (Oral/Inhalation) Unknown; assumed low

Handle in a well-ventilated

area or chemical fume hood to

avoid dust inhalation. Do not

ingest.

Aquatic Toxicity
Unknown; assumed slightly

hazardous

Do not dispose of down the

drain or allow release into the

environment.[3]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the standard operating procedure for the collection and disposal of 1,7-
Dimethoxy-2,3-methylenedioxyxanthone waste.

1. Personal Protective Equipment (PPE) Confirmation:

Before handling the compound, ensure all required PPE is worn correctly: safety goggles,

lab coat, and chemical-resistant nitrile gloves.

2. Waste Segregation and Collection:

Solid Waste:

Collect unused or contaminated solid 1,7-Dimethoxy-2,3-methylenedioxyxanthone,

including contaminated consumables (e.g., weighing paper, pipette tips), in a designated,

sealable hazardous waste container.

The container must be made of a compatible material (e.g., HDPE - High-Density

Polyethylene) and clearly labeled "Hazardous Waste."

Liquid Waste:
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This compound is soluble in solvents such as Chloroform, Dichloromethane, Ethyl Acetate,

DMSO, and Acetone.[4]

Solutions containing the compound must be collected in a designated, sealed liquid waste

container.

Crucially, do not mix incompatible waste streams. Halogenated and non-halogenated

solvent waste should typically be kept separate. Consult your institution's specific

guidelines.

3. Labeling and Storage:

Affix a completed hazardous waste label to the container. The label must include:

The words "Hazardous Waste."

The full chemical name: "1,7-Dimethoxy-2,3-methylenedioxyxanthone."

List all other components in the container, including solvents.

An estimate of the concentration and total volume.

The date accumulation started.

Store the sealed waste container in a designated, well-ventilated satellite accumulation area

away from ignition sources and incompatible materials.

4. Arranging for Final Disposal:

Once the container is full or ready for pickup, contact your institution's Environmental Health

and Safety (EHS) department.

Follow their specific procedures to schedule a waste pickup by a licensed hazardous waste

disposal contractor.

Never pour this chemical down the sink or dispose of it in regular trash.[3][5]

Visualized Workflow for Chemical Disposal
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The following diagram illustrates the logical workflow for the proper management and disposal

of laboratory chemical waste, ensuring safety and regulatory compliance.

Step 1: Preparation & Handling

Step 2: Waste Collection

Step 3: Storage & Labeling

Step 4: Final Disposal

Identify Chemical Waste
(Solid or Liquid)

Wear Full PPE
(Goggles, Lab Coat, Gloves)

Select Correct Waste Container
(Compatible, Sealable)

Segregate Waste Streams
(e.g., Halogenated vs. Non-Halogenated)

Transfer Waste to Container
(Avoid Spills)

Securely Seal Container

Attach Completed Hazardous Waste Label

Store in Designated Satellite
Accumulation Area

Contact Institutional EHS Dept.
for Pickup Request

Disposal by Licensed
Hazardous Waste Contractor
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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